
Technical Support Center:
Trichlorofluoromethane (CFC-11) Sample

Stability and Degradation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trichlorofluoromethane

Cat. No.: B166822 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Trichlorofluoromethane (CFC-11). The following sections address common issues related to

sample degradation and stability, offering practical guidance and detailed protocols.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section is designed in a question-and-answer format to directly address specific issues

you might encounter during your experiments with Trichlorofluoromethane.

Sample Handling and Storage
Q1: My CFC-11 standards seem to be decreasing in concentration over time. What are the

likely causes and how can I prevent this?

A1: Loss of Trichlorofluoromethane from standard solutions is a common issue, primarily due

to its high volatility (boiling point: 23.77 °C) and potential for adsorption and degradation.

Possible Causes:
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Improper Sealing: The most frequent cause is an inadequate seal on your storage vial,

allowing the volatile CFC-11 to escape.

Adsorption: CFC-11 can adsorb onto the surfaces of storage containers and vial septa.

Degradation: Although generally stable, CFC-11 can degrade under certain conditions,

especially over long-term storage.

Leaching from Plastics: Storing solutions in certain plastic containers can lead to leaching of

compounds from the plastic, which may interact with CFC-11 or interfere with analysis.

Solutions:

Vial Selection and Sealing:

Use amber glass vials to protect from light.

Employ high-quality screw caps with PTFE-lined silicone septa to ensure a tight seal.

Crimp caps can provide an even more secure seal for long-term storage.

Avoid pre-slit septa for long-term storage of volatile compounds as they may not provide

as tight a seal.

Ensure the cap is tightened correctly – over-tightening can damage the septum and cause

leaks.

Storage Conditions:

Store CFC-11 solutions at a refrigerated temperature (2-8°C) to minimize evaporation.

Store vials upright to minimize contact between the solvent and the septum.

Solvent Choice:

Prepare standards in a solvent appropriate for your analytical method and sample matrix.

Methanol is a common choice for preparing stock solutions.

Q2: What type of container material is best for storing CFC-11 samples and standards?
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A2: The choice of container is critical for maintaining the integrity of Trichlorofluoromethane
samples.

Recommended: Borosilicate glass (ambered to protect from light) is the preferred material

for storing CFC-11 solutions.

Avoid: Avoid using plastic containers, especially for long-term storage or for preparing stock

solutions. Plasticizers and other chemicals can leach from the container and contaminate

your sample. Polytetrafluoroethylene (PTFE) is generally inert and may be suitable for short-

term use if glass is not an option.

Analytical Issues (Gas Chromatography)
Q3: I'm analyzing CFC-11 by GC-MS and my peaks are tailing. What could be the cause and

how do I fix it?

A3: Peak tailing for a volatile, halogenated compound like CFC-11 can be caused by several

factors within the GC system.

Possible Causes and Solutions:

Active Sites in the Inlet or Column:

Problem: Active sites, often caused by contamination, can interact with the analytes,

leading to tailing.

Solution: Perform inlet maintenance. This includes replacing the inlet liner and septum. If

tailing persists, trim 10-20 cm from the front of the GC column to remove any accumulated

non-volatile residues or active sites.

Improper Column Installation:

Problem: If the column is not cut cleanly at a 90-degree angle or is installed at the

incorrect depth in the inlet or detector, it can cause peak distortion.

Solution: Re-cut the column using a ceramic scoring wafer and ensure it is installed

according to the manufacturer's instructions for your specific GC model.
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Column Overload:

Problem: Injecting too much sample can overload the column, leading to fronting or tailing

peaks.

Solution: Dilute your sample or decrease the injection volume.

Inappropriate Temperature:

Problem: If the initial oven temperature is too high, it can cause poor focusing of the

analyte on the column, leading to peak broadening or tailing.

Solution: Lower the initial oven temperature to ensure proper cryo-focusing of the volatile

CFC-11 at the head of the column.

Q4: I am observing "ghost peaks" in my blank runs after analyzing CFC-11 samples. What is

the source of this carryover?

A4: Ghost peaks are typically the result of carryover from previous injections.

Possible Causes and Solutions:

Syringe/Injector Contamination:

Problem: Residual CFC-11 from a high-concentration sample can remain in the injection

syringe or on the surfaces of the inlet.

Solution: Implement a rigorous syringe cleaning protocol with multiple solvent rinses

between injections. Clean the injector port and replace the liner and septum if

contamination is suspected.

Septum Bleed or Contamination:

Problem: The septum can absorb sample and then slowly release it in subsequent runs.

Also, components from the septum itself can leach out, especially at high inlet

temperatures.

Solution: Use high-quality, low-bleed septa and replace them regularly.
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Carrier Gas Contamination:

Problem: Impurities in the carrier gas or leaks in the gas lines can introduce contaminants.

Solution: Ensure high-purity carrier gas is used and that gas traps are functioning

correctly. Perform a thorough leak check of the system.

Quantitative Data on CFC-11 Stability
The stability of Trichlorofluoromethane is highly dependent on the environmental

To cite this document: BenchChem. [Technical Support Center: Trichlorofluoromethane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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